Cas no 68345-22-2 (Benzene,[2,2-bis(2-methylpropoxy)ethyl]-)

• Product Name: Benzene,[2,2-bis(2-methylpropoxy)ethyl]-
• CAS No: 68345-22-2
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 504567
• Update Time: 2025-04-19

Benzene,[2,2-bis(2-methylpropoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[2,2-bis(2-methylpropoxy)ethyl]-
• 2,2-bis(2-methylpropoxy)ethylbenzene
• PHENYLACETALDEHYDE DIISOBUTYL ACETAL
• (2,2-Bis(2-methylpropoxy)ethyl)benzene
• (2,2-diisobutoxyethyl)benzene
• 1,1-Diisobutoxy-2-phenylethane
• Benzene,(2,2-bis(2-methylpropoxy)ethyl)
• EINECS 269-851-5
• FEMA No. 3384

• Inchi： 1S/C16H26O2/c1-13(2)11-17-16(18-12-14(3)4)10-15-8-6-5-7-9-15/h5-9,13-14,16H,10-12H2,1-4H3
• InChI Key： IORFKGJOBOCHPX-UHFFFAOYSA-N
• SMILES： CC(COC(OCC(C)C)CC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 250.19300
• Monoisotopic Mass: 250.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 0.933
• Boiling Point: 301 ºC
• Flash Point: 93 ºC
• Refractive Index: 1.48
• PSA: 18.46000
• LogP: 3.90040
• FEMA: 3384 | PHENYLACETALDEHYDE DIISOBUTYL ACETAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives